Cas no 2227206-27-9 (8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride)

• Product Name: 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride
• CAS No: 2227206-27-9
• MF: C₆H₁₁ClN₂O₂
• MW: 178.62
• MDL: MFCD31728485
• CID: 5106703
• PubChem ID: 135392876
• Update Time: 2026-03-03

8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride
• 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride
• PS-20782
• SB73825
• P21106
• 8-Oxa-2,5-diazaspiro[3.5]nonan-6-onehydrochloride
• 2227206-27-9

• MDL： MFCD31728485
• Inchi： 1S/C6H10N2O2.ClH/c9-5-1-10-4-6(8-5)2-7-3-6;/h7H,1-4H2,(H,8,9);1H
• InChI Key： CLOCXGSKSYGXAX-UHFFFAOYSA-N
• SMILES： O=C1COCC2(CNC2)N1.Cl

Computed Properties

• Exact Mass: 178.0509053g/mol
• Monoisotopic Mass: 178.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride

Recent Advances in the Study of 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride (CAS: 2227206-27-9)

The compound 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride (CAS: 2227206-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic scaffold is recognized for its unique structural properties, which make it a promising candidate for drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and potential applications, shedding light on its mechanistic pathways and therapeutic efficacy.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride, emphasizing its scalability and purity for industrial applications. The researchers employed a multi-step synthesis involving ring-closing metathesis and subsequent hydrochloride salt formation, achieving a high yield of over 85%. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In parallel, a preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's efficacy as a modulator of gamma-aminobutyric acid (GABA) receptors. The study revealed that 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride exhibits selective binding to GABA_A receptor subtypes, suggesting its potential as a lead compound for anxiolytic and anticonvulsant therapies. Notably, the compound showed minimal off-target effects in vitro, underscoring its specificity and safety profile.

Further research has explored the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy identified 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride as a potent inhibitor of bacterial efflux pumps, a mechanism often associated with antibiotic resistance. The compound enhanced the efficacy of conventional antibiotics against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa, positioning it as a potential adjunctive therapy in combating resistant infections.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride. Recent pharmacokinetic studies indicate moderate oral bioavailability, prompting ongoing research into prodrug formulations and delivery systems to improve its therapeutic window. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride (CAS: 2227206-27-9) represents a versatile scaffold with broad therapeutic potential. Its applications span neurological and infectious disease research, driven by its unique pharmacological properties and synthetic accessibility. Future studies will likely focus on refining its drug-like characteristics and advancing it through preclinical development pipelines.